Cas no 2682097-79-4 ((3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride)

• Product Name: (3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride
• CAS No: 2682097-79-4
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 5085743
• PubChem ID: 154730035
• Update Time: 2025-10-15

(3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride
• AT28974
• BENZYL (3R,4R)-3-AMINO-4-METHYLPYRROLIDINE-1-CARBOXYLATE HYDROCHLORIDE
• 2682097-79-4
• benzyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate;hydrochloride
• BS-46573

• Inchi： 1S/C13H18N2O2.ClH/c1-10-7-15(8-12(10)14)13(16)17-9-11-5-3-2-4-6-11;/h2-6,10,12H,7-9,14H2,1H3;1H/t10-,12+;/m1./s1
• InChI Key： XIVVOEPXDFGLFB-IYJPBCIQSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1C[C@@H]([C@H](C)C1)N)=O

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6

Additional information on (3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride

Research Brief on (3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride (CAS: 2682097-79-4)

In recent years, the compound (3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride (CAS: 2682097-79-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is recognized for its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The stereochemistry of this compound, with its (3R,4R) configuration, plays a crucial role in its biological activity and selectivity, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthetic routes and optimization of (3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis method using catalytic hydrogenation, achieving enantiomeric excess (ee) of over 99%. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for broader application in preclinical research.

The pharmacological potential of this compound has been explored in the context of modulating neurotransmitter systems. Preliminary in vitro studies indicate its affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer cell apoptosis. Researchers at the University of Cambridge reported in a 2024 study that derivatives of (3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride exhibited promising neuroprotective effects in models of Parkinson’s disease, reducing oxidative stress by 40% compared to controls.

In addition to neurological applications, this compound has shown potential as a building block for antiviral agents. A collaborative study between MIT and the Broad Institute demonstrated its incorporation into protease inhibitors targeting SARS-CoV-2, with molecular docking simulations revealing high binding affinity to the viral main protease (M^pro). These findings, published in Nature Communications in early 2024, highlight its versatility in drug design against emerging pathogens.

Despite these advancements, challenges remain in the clinical translation of (3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride-based therapeutics. Pharmacokinetic studies indicate moderate blood-brain barrier permeability, necessitating further structural modifications. Ongoing research aims to optimize its metabolic stability and toxicity profile, with Phase I trials for a derivative compound expected to commence in late 2025.

In conclusion, (3R,4R)-Benzyl 3-amino-4-methylpyrrolidine-1-carboxylate hydrochloride represents a promising scaffold with multifaceted applications in drug discovery. Its synthetic accessibility, combined with emerging biological data, positions it as a compound of interest for both academic and industrial research. Future directions include exploring its utility in combinatorial chemistry libraries and targeted delivery systems to enhance therapeutic efficacy.